![molecular formula C8H14ClNO3 B6248711 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylic acid hydrochloride, Mixture of diastereomers CAS No. 2408957-48-0](/img/no-structure.png)
1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylic acid hydrochloride, Mixture of diastereomers
Overview
Description
1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2408957-48-0 . It has a molecular weight of 207.66 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13NO3.ClH/c9-8(6(11)12)4-5(10)7(8)2-1-3-7;/h5,10H,1-4,9H2,(H,11,12);1H . This code provides a specific string of characters that represents the molecular structure of the compound.Chemical Reactions Analysis
Specific chemical reactions involving 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylic acid hydrochloride are not available in the current search results. Chemical reactions can vary widely depending on the conditions and the presence of other compounds .Physical And Chemical Properties Analysis
This compound is a powder and is stored at room temperature . It has a molecular weight of 207.66 . More specific physical and chemical properties like melting point, boiling point, and solubility are not available in the current search results .Mechanism of Action
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations for handling and storage, first aid measures, and disposal .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylic acid hydrochloride involves the synthesis of a spirocyclic intermediate, which is then functionalized to introduce the amino and carboxylic acid groups. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "Cyclopentanone", "2-bromoethylamine hydrobromide", "Sodium hydride", "Diethyl malonate", "Ethyl chloroformate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Synthesis of spirocyclic intermediate", "a. Deprotonation of cyclopentanone with sodium hydride", "b. Alkylation of the enolate with 2-bromoethylamine hydrobromide to form the spirocyclic intermediate", "Step 2: Functionalization of spirocyclic intermediate", "a. Hydrolysis of the ester group in the spirocyclic intermediate with sodium hydroxide", "b. Decarboxylation of the resulting acid with heat", "c. Reduction of the ketone group with sodium borohydride to form the alcohol", "d. Protection of the alcohol with ethyl chloroformate", "e. Deprotection of the amine with hydrochloric acid to form the amino group", "Step 3: Formation of hydrochloride salt", "a. Dissolution of the amino acid in methanol", "b. Addition of hydrochloric acid to form the hydrochloride salt", "c. Isolation of the diastereomeric mixture by recrystallization from water" ] } | |
CAS RN |
2408957-48-0 |
Product Name |
1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylic acid hydrochloride, Mixture of diastereomers |
Molecular Formula |
C8H14ClNO3 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
